(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)(5-bromopyridin-3-yl)methanone

• IUPAC Name: [3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-(5-bromopyridin-3-yl)methanone
• InChI: InChI=1S/C16H12BrN3O2S/c17-11-5-10(6-18-7-11)15(21)20-8-12(9-20)22-16-19-13-3-1-2-4-14(13)23-16/h1-7,12H,8-9H2
• InChI Key: HXIIXONNXADGRF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=CN=C2)Br)OC3=NC4=CC=CC=C4S3
• Molecular Formula: C16H12BrN3O2S
• Molecular Weight: 390.3 g/mol

Description

Benzothiazole is a heterocyclic compound that is often used as a core structure in medicinal chemistry due to its wide range of biological activities. It is a bicyclic system consisting of a benzene ring fused to a thiazole ring.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The benzothiazole group contains a phenyl ring that can interact with other molecules through π–π interactions. This can influence the binding of the compound to its target.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, benzothiazole derivatives are generally soluble in polar solvents due to the presence of the polar thiazole ring.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds containing azetidinone and benzothiazole groups have been synthesized and evaluated for their antimicrobial activities. For instance, a study described the synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones, and their evaluation for antibacterial and antifungal activities. These compounds exhibited variable antimicrobial properties, suggesting their potential in developing new antimicrobial agents (Mistry & Desai, 2006).

Antioxidant Properties

Research on benzothiazole derivatives has also highlighted their potential antioxidant activities. For example, bromophenol derivatives, including those with methanone groups, have been investigated for their carbonic anhydrase inhibitory activities and potential antioxidant properties, indicating their utility in pharmaceutical applications targeting oxidative stress-related diseases (Akbaba et al., 2013).

Potential Therapeutic Applications

Further studies have explored the synthesis of novel compounds with azetidinone and benzothiazole structures for various therapeutic applications, including anti-inflammatory and antinociceptive activities. These compounds have been synthesized through innovative methodologies and evaluated for their biological activities, demonstrating significant potential in the development of new therapeutic agents (Selvam et al., 2012).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity, suggesting that they may target enzymes or proteins involved in the survival and replication of mycobacterium tuberculosis .

Mode of Action

tuberculosis . The compound likely interacts with its target(s) in a way that disrupts the normal functioning of the bacteria, leading to its death or inhibition of growth.

Biochemical Pathways

tuberculosis .

Result of Action

tuberculosis , suggesting that the compound may have similar effects.

Future Directions

The wide range of biological activities exhibited by benzothiazole derivatives suggests that these compounds have potential for further development as therapeutic agents. Future research could focus on optimizing the properties of these compounds to improve their efficacy and safety profile.

Biochemical Analysis

Biochemical Properties

The biochemical properties of (3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)(5-bromopyridin-3-yl)methanone are largely influenced by its benzothiazole core. Benzothiazole derivatives have been found to exhibit anti-tubercular activity, with inhibitory effects against Mycobacterium tuberculosis . The nature of these interactions likely involves binding to enzymes or proteins involved in the biochemical pathways of the bacteria .

Cellular Effects

In cellular contexts, this compound may influence various cellular processes. For instance, benzothiazole derivatives have been found to exhibit anticancer activity against several human cancer cell lines. They may also possess antimicrobial activity against various microorganisms.

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .